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Introduction

Medmain Inc., a Japanese health-tech startup, is at the forefront of developing deep learning-
based solutions for digital pathology. Their core platform, "PidPort,"” functions as a
comprehensive digital pathology support system, offering services that range from the
digitization of pathological specimens to Al-driven analysis for cancer diagnosis.[1][2] Through
extensive collaborative research with multiple medical institutions, Medmain has developed a
suite of pathological Al models designed to assist pathologists in the rapid and accurate
diagnosis of various cancers.[3][4][5] This technical guide provides an in-depth overview of the
core technologies, methodologies, and performance of Medmain's deep learning models for
cancer diagnosis, based on their published research.

Core Technology: Deep Learning in Digital
Pathology
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Medmain's approach to cancer diagnosis leverages the power of deep learning, a subset of
machine learning, to analyze whole-slide images (WSIs) of pathological specimens.[4][6] The
company has developed Al screening models for a variety of cancers, including but not limited
to, gastric, colon, breast, lung, prostate, cervical, and urothelial cancers.[7][8] These models
are trained on vast datasets, reportedly comprising hundreds of thousands of WSiIs, to learn
the intricate patterns and features indicative of malignancy.[3][5]

The development and training of these models are facilitated by Medmain's cloud-based
"PidPort" platform, which includes an in-house annotation tool allowing specialist pathologists
to create the necessary training data.[2] The platform's high-speed viewer and extensive
annotation capabilities are crucial for the creation of high-quality datasets that form the
foundation of their deep learning models.[2][3]

Deep Learning Methodologies

Medmain employs a variety of sophisticated deep learning techniques to train their cancer
diagnosis models. Their research papers frequently highlight the use of:

o Transfer Learning: This technique involves using a pre-trained neural network, typically one
that has been trained on a large, general-purpose image dataset like ImageNet, and fine-
tuning it for a specific medical imaging task. This approach is particularly effective as it
leverages the feature extraction capabilities learned from a massive dataset, which can then
be adapted to the nuances of pathological images. Medmain's research indicates that fine-
tuning only the trainable weights of batch normalization layers can lead to performance
comparable to fine-tuning all weights, but with the benefit of faster convergence.

o Fully Supervised Learning: In this standard approach, the deep learning model is trained on
a dataset where every image tile is explicitly labeled by a pathologist (e.g., as "cancer" or
"non-cancer"). This method requires detailed and labor-intensive annotation but can lead to
high accuracy.

o Weakly Supervised Learning: Given the time-consuming nature of detailed annotation,
Medmain also utilizes weakly supervised learning. In this paradigm, the model is trained on
WSis that are labeled at the slide level (e.g., the entire slide is labeled as containing cancer),
without specific annotations for every cancerous region. The model then learns to identify the
relevant features and regions corresponding to the slide-level label.
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Experimental Workflows

The development and validation of Medmain's deep learning models follow a structured
workflow, which can be generalized from their publications. The key stages are illustrated in the

diagrams below.
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Figure 1: Generalized Experimental Workflow.
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Figure 2: WSI Tiling and Inference Workflow.

Model Architectures

Medmain's research papers indicate the use of state-of-the-art convolutional neural network
(CNN) architectures as the backbone for their models. These include:

« EfficientNet: A family of models that achieves high accuracy with fewer parameters and
faster inference times by systematically scaling the network's depth, width, and resolution.
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The publications often refer to the use of EfficientNet-B1.

o ResNet (Residual Network): A deep neural network architecture that utilizes "skip
connections" or "shortcuts" to allow the training of much deeper networks. ResNet-50 is a

commonly used variant.

The general architecture of these models involves a CNN for feature extraction from image
tiles, followed by a classification head to predict the probability of malignancy.
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Figure 3: High-Level Model Architecture.

Performance of Deep Learning Models

Medmain has published the performance of their deep learning models for various cancer
types. The following tables summarize the key quantitative data from their research papers.

Prostate Adenocarcinoma Classification
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Experimental Protocols

The following sections detail the generalized experimental protocols based on the
methodologies described in Medmain's publications.

Data Collection and Preparation

» Specimen Selection: Pathological specimens (e.g., needle biopsies, liquid-based cytology)
are collected from multiple medical institutions.

e WSI Scanning: Glass slides are digitized into high-resolution WSIs using a scanner.

e Quality Control: WSIs are reviewed for quality, and those with significant artifacts may be
excluded.

e Annotation: Pathologists use Medmain's PidPort annotation tool to label WSIs. For fully
supervised learning, specific regions of interest (e.g., cancerous cells) are annotated. For
weakly supervised learning, slide-level diagnoses are provided.

» Dataset Splitting: The annotated dataset is split into training, validation, and test sets.

WSI Tiling and Preprocessing

o Tissue Detection: An algorithm is used to identify tissue regions within the WSI to avoid
processing the background.

 Tiling: The identified tissue regions are divided into smaller, fixed-size tiles (e.g., 512x512
pixels) at a specific magnification (e.g., 20x).
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Tile Selection: A strategy is employed to select tiles for training, which may involve filtering
out tiles with insufficient tissue or other criteria.

Data Augmentation: To increase the diversity of the training data and prevent overfitting,
various data augmentation techniques are applied to the tiles. These may include:

[e]

Flipping (horizontal and vertical)

Rotation

(¢]

[¢]

Scaling

[¢]

Color augmentation (e.g., brightness, contrast, saturation adjustments)

Model Training and Validation

Model Selection: A base CNN architecture (e.g., EfficientNet-B1) is chosen.
Training Strategy: The model is trained using one of the aforementioned strategies:
o Transfer Learning: A pre-trained model is fine-tuned on the pathology dataset.

o Fully Supervised: The model is trained on meticulously annotated tiles.

o Weakly Supervised: The model is trained using slide-level labels.

Hyperparameter Tuning: Key hyperparameters (e.g., learning rate, batch size, number of
epochs) are optimized using the validation set to achieve the best performance.

Model Evaluation: The trained model's performance is evaluated on the held-out test set
using metrics such as the Area Under the Receiver Operating Characteristic Curve (ROC-
AUC), sensitivity, and specificity.

Signaling Pathways

A review of Medmain's published research on their deep learning models for cancer diagnosis

did not yield specific information or diagrams related to cancer signaling pathways. Their work

primarily focuses on the development and application of artificial intelligence for the analysis of
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histopathological images to classify cancerous and non-cancerous tissues. The research
papers detail the computational methodologies, model architectures, and performance metrics
for their Al-driven diagnostic tools. The underlying molecular and signaling pathways of the
cancers being diagnosed are not a stated focus of these publications.

Conclusion

Medmain has demonstrated the development of high-performing deep learning models for the
diagnosis of a range of cancers from whole-slide images. Their use of advanced techniques
such as transfer learning and weakly supervised learning, coupled with their PidPort platform
for data annotation and management, positions them as a significant contributor to the field of
computational pathology. The quantitative results from their published studies indicate that their
Al models can achieve high accuracy, sensitivity, and specificity, suggesting their potential as
valuable tools to support pathologists in their diagnostic workflow. Future research and
development will likely see the expansion of their Al models to a wider array of cancer types
and the continued refinement of their methodologies to further enhance diagnostic accuracy
and efficiency.
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» To cite this document: BenchChem. [Medmain's Deep Learning Models for Cancer
Diagnosis: A Technical Overview]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12812309/docs#medmain-s-deep-learning-models-
for-cancer-diagnosis-a-technical-overview]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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